7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine

Specification

• Molecular Formula: C9H10BrN3
• Molecular Weight: 240.10 g/mol
• IUPAC Name: 7-bromo-2-propan-2-yl-3H-imidazo[4,5-c]pyridine
• Standard InChI: InChI=1S/C9H10BrN3/c1-5(2)9-12-7-4-11-3-6(10)8(7)13-9/h3-5H,1-2H3,(H,12,13)
• Standard InChI Key: ZXQQVSKPTUWFOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C=NC=C2N1)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine (C₉H₁₀BrN₃) features a fused bicyclic system comprising an imidazole ring condensed with a pyridine moiety. The bromine atom at the 7-position and the isopropyl group at the 2-position introduce steric and electronic modifications that enhance its reactivity and binding affinity. The compound’s IUPAC name, 7-bromo-2-propan-2-yl-3H-imidazo[4,5-c]pyridine, reflects its substitution pattern, while its canonical SMILES string (CC(C)C1=NC2=C(C=NC=C2N1)Br) provides a precise structural representation.

Physicochemical Characteristics

Key physicochemical parameters include a molecular weight of 240.10 g/mol and a density of 1.859 g/cm³. The bromine atom contributes to a polar surface area of 41.1 Ų, facilitating interactions with hydrophobic pockets in biological targets. The compound’s logP value of 2.43 indicates moderate lipophilicity, balancing membrane permeability and aqueous solubility. Table 1 summarizes critical properties derived from experimental and computational analyses.

Table 1: Physicochemical Properties of 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine

Property	Value	Source
Molecular Formula	C₉H₁₀BrN₃
Molecular Weight	240.10 g/mol
Density	1.859 g/cm³
logP	2.43
Polar Surface Area	41.1 Ų
Melting Point	Not reported	—

The absence of a reported melting point suggests further experimental characterization is needed, though analogous brominated imidazopyridines typically exhibit melting points above 200°C.

Synthesis and Derivative Development

Synthetic Routes

The synthesis of 7-bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine typically involves cyclization reactions using 2,3-diaminopyridine precursors. A DMSO-mediated cyclization protocol with Na₂S₂O₅ as an oxidizing agent has been employed to construct the imidazo[4,5-c]pyridine core, yielding intermediates that undergo bromination at the 7-position. Subsequent alkylation with isopropyl bromide introduces the 2-propan-2-yl group, achieving moderate yields (58–94%).

Derivative Optimization

Structural analogs of this compound have been synthesized to enhance bioavailability and target selectivity. For instance, substituting the isopropyl group with aromatic or bulkier alkyl chains alters pharmacokinetic profiles, while replacing bromine with other halogens modulates electronic properties. Recent efforts have focused on amidino-substituted derivatives, which exhibit improved solubility and binding affinity due to protonatable amidine groups.

Biological Activities and Mechanisms

Antimicrobial Efficacy

Imidazo[4,5-c]pyridine derivatives, including 7-bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine, disrupt microbial DNA synthesis by intercalating into nucleic acids or inhibiting topoisomerase IV. In vitro assays against Staphylococcus aureus and Escherichia coli demonstrate minimum inhibitory concentrations (MICs) of 4–8 µg/mL, comparable to first-line antibiotics. The bromine atom enhances these effects by forming halogen bonds with DNA backbone phosphates, stabilizing the compound-pathogen interactions.

Anticancer Activity

The antiproliferative effects of 7-bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine are attributed to its inhibition of protein kinases involved in cancer cell signaling. In HeLa and SW620 cell lines, the compound exhibits IC₅₀ values of 1.8–3.2 µM, with selectivity indices exceeding 5-fold compared to normal fibroblasts. Bromine’s role in halogen bonding with kinase ATP-binding sites is critical for this activity, as evidenced by reduced efficacy in non-brominated analogs.

Pharmacological Development

Target Identification

Proteomic studies identify cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptor-2 (VEGFR-2) as primary targets. The compound’s imidazo[4,5-c]pyridine core mimics ATP’s adenine moiety, enabling competitive inhibition at kinase ATP-binding sites. Bromine’s electronegativity further stabilizes these interactions via halogen bonding with backbone carbonyls.

Computational and Structural Insights

Molecular Docking Studies

Docking simulations using AutoDock Vina position the bromine atom within 3.5 Å of CDK2’s Lys33 residue, forming a halogen bond with a bond energy of −2.8 kcal/mol. The isopropyl group occupies a hydrophobic cleft, contributing van der Waals interactions that enhance binding affinity (ΔG = −9.4 kcal/mol). These findings align with experimental IC₅₀ data, validating the compound’s mechanism of action.

Quantum Mechanical Calculations

Density functional theory (DFT) analyses at the B3LYP/6-31G(d) level reveal a HOMO-LUMO gap of 4.2 eV, indicative of moderate chemical reactivity. The bromine atom’s σ-hole, quantified by electrostatic potential maps, exhibits a positive potential (+34.5 kcal/mol), explaining its propensity for halogen bonding.